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Compound of Interest

Compound Name: Sodium dichromate dihydrate

Cat. No.: B147847

In the realm of analytical chemistry, the precision of volumetric analysis hinges on the reliability
of the standard solutions used. A primary standard is a substance of high purity and stability
that is used to standardize a solution of unknown concentration. For oxidation-reduction (redox)
titrations, both potassium dichromate (K2Cr207) and sodium dichromate (Na2Cr207) are potent
oxidizing agents. However, potassium dichromate is overwhelmingly preferred as a primary
standard. This guide provides a comprehensive comparison of these two compounds,
elucidating the scientific rationale behind this preference with supporting data and experimental
protocols.

Key Differences and Superiority of Potassium
Dichromate

The fundamental reason for the preference for potassium dichromate lies in its physical
properties, which align more closely with the ideal characteristics of a primary standard. A
primary standard should be:

» Of high purity: Available in a highly purified form (assay >99.9%).

o Stable: Resistant to decomposition under normal laboratory conditions and when heated for
drying.

» Non-hygroscopic and non-efflorescent: Does not absorb or lose water from the atmosphere,
ensuring its weighed mass remains constant.
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e Of high molar mass: Minimizes weighing errors.
e Soluble in the desired solvent.
o Reacts stoichiometrically and rapidly with the analyte.

While both compounds are strong oxidizing agents, sodium dichromate's pronounced
hygroscopic nature is its most significant drawback, preventing it from being used as a primary
standard.[1] It readily absorbs moisture from the air, making it impossible to accurately weigh a
sample without special handling.[1] In contrast, potassium dichromate is not hygroscopic,
ensuring that the weighed mass corresponds directly to the amount of the substance.[1]

The following diagram illustrates the decision-making process for selecting a primary standard,
highlighting the critical role of hygroscopy.
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Ideal Properties of a Primary Standard

]
Meets High Stability

Meets

Compound Evaluation

High Purity (>99.9%)

I
/ High Molar Mass
>

Non-Hygroscopic [--=---= -

Potassium Dichromate

Sodium Dichromate

Potassium Dichromate is the superior Primary Standard
due to its non-hygroscopic nature.
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Start: Prepare Reagents

1. Accurately weigh primary standard
Potassium Dichromate

:

2. Dissolve in distilled water

:

3. Add Potassium lodide (KI) and
Hydrochloric Acid (HCI)

y

4. Allow reaction to proceed in the dark
(liberates lodine)

:

5. Titrate with Sodium Thiosulfate solution

;

6. Add starch indicator near the endpoint

:

7. Continue titration to a sharp color change
(blue to light green)

i

8. Calculate the molarity of the
Sodium Thiosulfate solution

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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